Cas no 681225-64-9 (N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide)

• Product Name: N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide
• CAS No: 681225-64-9
• MF: C₂₃H₂₃N₃O₃S₂
• MW: 453.577022790909
• CID: 6201102
• PubChem ID: 4095439
• Update Time: 2025-10-24

N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide
• N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}acetamide
• F0558-0313
• AKOS024583508
• Oprea1_858669
• N-(4,5-diphenylthiazol-2-yl)-2-((2-morpholino-2-oxoethyl)thio)acetamide
• 681225-64-9
• N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-(2-morpholin-4-yl-2-oxoethyl)sulfanylacetamide

• Inchi： 1S/C23H23N3O3S2/c27-19(15-30-16-20(28)26-11-13-29-14-12-26)24-23-25-21(17-7-3-1-4-8-17)22(31-23)18-9-5-2-6-10-18/h1-10H,11-16H2,(H,24,25,27)
• InChI Key： DTDUYJBJSYRYAI-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)S1)=O)CC(N1CCOCC1)=O

Computed Properties

• Exact Mass: 453.11808395g/mol
• Monoisotopic Mass: 453.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 125Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles

Additional information on N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide

Comprehensive Analysis of N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide (CAS No. 681225-64-9)

N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide, with the CAS number 681225-64-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the diphenyl-thiazole core and the morpholine moiety, make it a promising candidate for various applications in drug discovery and development.

One of the key reasons for the growing interest in N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide is its potential role in targeting specific enzymatic pathways. Researchers have explored its interactions with kinase inhibitors and G-protein-coupled receptors (GPCRs), which are critical in the treatment of chronic diseases. The compound's sulfanylacetamide group further enhances its binding affinity, making it a subject of intense study in medicinal chemistry.

In recent years, the demand for highly specific bioactive molecules has surged, driven by advancements in precision medicine and personalized therapeutics. CAS 681225-64-9 aligns perfectly with this trend, as its modular structure allows for fine-tuning to achieve desired pharmacological effects. This adaptability has led to its inclusion in libraries for high-throughput screening (HTS), where it is evaluated for potential applications in oncology, neurology, and immunology.

Another area where N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide shows promise is in the field of anti-inflammatory research. The morpholin-4-yl group is known to modulate inflammatory responses, and when combined with the thiazole scaffold, it may offer synergistic effects. This has sparked interest among researchers looking for novel small-molecule therapeutics to address conditions like rheumatoid arthritis and inflammatory bowel disease.

The synthesis of CAS 681225-64-9 involves multi-step organic reactions, including amide coupling and sulfanyl incorporation, which require precise control of reaction conditions. The compound's purity and stability are critical for its performance in biological assays, and modern analytical techniques such as HPLC and NMR spectroscopy are employed to ensure quality. These rigorous standards make it a reliable tool for academic and industrial research.

From a commercial perspective, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide is available through specialized chemical suppliers, often in quantities tailored for research purposes. Its structure-activity relationship (SAR) studies are frequently cited in patents and peer-reviewed journals, highlighting its relevance in drug design. As the pharmaceutical industry continues to prioritize targeted therapies, this compound is expected to remain a focal point of innovation.

Environmental and safety considerations are also paramount when working with CAS 681225-64-9. While it is not classified as hazardous under standard guidelines, proper handling protocols must be followed to ensure safe usage in laboratories. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to good laboratory practices (GLP) to mitigate any risks associated with its handling.

In conclusion, N-(4,5-diphenyl-1,3-thiazol-2-yl)-2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}acetamide (CAS No. 681225-64-9) represents a versatile and valuable compound in modern scientific research. Its unique chemical properties, combined with its potential therapeutic applications, make it a subject of ongoing exploration. As the fields of drug discovery and biochemical research evolve, this compound is poised to play a pivotal role in shaping future innovations.